Cas no 893930-47-7 (2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide)

2-(3-Methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide is a specialized heterocyclic compound featuring a thienopyrazole core linked to a methoxyphenoxy acetamide moiety. Its unique structure combines a phenyl-substituted thienopyrazole with a methoxyphenoxy side chain, offering potential utility in medicinal chemistry and drug discovery. The compound's distinct scaffold may exhibit selective binding properties, making it a candidate for targeting specific biological pathways. Its synthetic versatility allows for further derivatization, enabling exploration of structure-activity relationships. The presence of both electron-donating (methoxy) and aromatic (phenyl) groups enhances its potential for interactions with biological targets, suggesting applications in the development of novel therapeutic agents or biochemical probes.

2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide structure

893930-47-7 structure

Product Name:2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide

CAS No:893930-47-7

MF:C₂₀H₁₉N₃O₃S

MW:381.44816327095

CID:6150703

PubChem ID:7484023

Update Time:2025-10-28

2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide
- 2-(3-methoxyphenoxy)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
- AKOS024616305
- 893930-47-7
- F1878-0054
- 2-(3-methoxyphenoxy)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
- Inchi： 1S/C20H19N3O3S/c1-25-15-8-5-9-16(10-15)26-11-19(24)21-20-17-12-27-13-18(17)22-23(20)14-6-3-2-4-7-14/h2-10H,11-13H2,1H3,(H,21,24)
- InChI Key： FJYQASFMLVQLFA-UHFFFAOYSA-N
- SMILES： S1CC2C(C1)=C(NC(COC1C=CC=C(C=1)OC)=O)N(C1C=CC=CC=1)N=2

Computed Properties

Exact Mass: 381.11471265g/mol
Monoisotopic Mass: 381.11471265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 503
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 90.7Å²

2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1878-0054-2μmol	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1878-0054-5μmol	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1878-0054-10μmol	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1878-0054-20μmol	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1878-0054-1mg	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1878-0054-2mg	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1878-0054-3mg	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1878-0054-4mg	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1878-0054-5mg	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1878-0054-10mg	2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide	893930-47-7	90%+	10mg	$79.0	2023-05-17

2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Related Categories

Additional information on 2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide

Compound CAS No. 893930-47-7: 2-(3-Methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide

Introduction to the Compound

The compound CAS No. 893930-47-7, known as 2-(3-methoxyphenoxy)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating key biological pathways, making it a subject of interest for researchers worldwide.

Structural Overview

The molecular structure of CAS No. 893930-47-7 is characterized by a complex arrangement of functional groups. The molecule features a thienopyrazole ring system, which is fused with a phenyl group and an acetamide moiety. The presence of a methoxyphenoxy group adds to its structural complexity and contributes to its unique chemical properties. This intricate architecture not only enhances its stability but also imparts bioavailability characteristics that are favorable for therapeutic applications.

Chemical Properties and Synthesis

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 893930-47-7. The synthesis involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels. The compound's chemical stability has been extensively studied, revealing its resistance to oxidative degradation under physiological conditions.

Biological Activity and Applications

Emerging research has demonstrated that CAS No. 893930-47-7 exhibits potent biological activity in various assays. Preclinical studies suggest that it acts as a modulator of ion channels, which could be pivotal in treating neurological disorders such as epilepsy and chronic pain. Additionally, its ability to inhibit certain enzymes involved in inflammatory pathways makes it a promising candidate for anti-inflammatory therapies.

Safety and Environmental Considerations

As with any novel chemical entity, understanding the safety profile of CAS No. 893930-47-7 is crucial. Initial toxicological assessments indicate low acute toxicity; however, long-term studies are required to evaluate its chronic effects. Furthermore, environmental impact studies are being conducted to assess its biodegradability and potential ecological risks.

Future Directions and Research Opportunities

The future of CAS No. 893930-47-7 lies in exploring its therapeutic potential through clinical trials and expanding its applications in drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate its development into a marketable drug candidate.